molecular formula C15H22N2O3S B5627446 (3R*,4S*)-4-cyclopropyl-1-[(4-ethoxyphenyl)sulfonyl]pyrrolidin-3-amine

(3R*,4S*)-4-cyclopropyl-1-[(4-ethoxyphenyl)sulfonyl]pyrrolidin-3-amine

Cat. No. B5627446
M. Wt: 310.4 g/mol
InChI Key: FIHSRQMOKUDGRX-CABCVRRESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar pyrrolidine derivatives involves complex organic reactions, including asymmetric 1,3-dipolar cycloaddition reactions and subsequent reduction processes. For instance, (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a related compound, has been synthesized via 1,3-dipolar cycloaddition, followed by reduction with lithium aluminum hydride (LAH) and catalytic hydrogenation, demonstrating the intricate steps involved in synthesizing such compounds (Kotian et al., 2005).

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is characterized by the presence of a pyrrolidine ring, often modified by various substituents which influence the molecule's chemical reactivity and physical properties. Studies on similar molecules, such as the synthesis and structural determination of pyrrolidine-2,3-dione derivatives, highlight the complex nature of these compounds and the significance of substituents on the pyrrolidine ring (Nguyen & Dai, 2023).

Chemical Reactions and Properties

Pyrrolidine derivatives undergo various chemical reactions, including cycloadditions, ring expansions, and nucleophilic substitutions, influenced by their unique molecular structures. For example, gold- and silver-catalyzed tandem amination/ring expansion of cyclopropyl methanols with sulfonamides offers an efficient route to pyrrolidines, demonstrating the compounds' reactivity and potential for chemical transformations (Rao & Chan, 2008).

properties

IUPAC Name

(3R,4S)-4-cyclopropyl-1-(4-ethoxyphenyl)sulfonylpyrrolidin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N2O3S/c1-2-20-12-5-7-13(8-6-12)21(18,19)17-9-14(11-3-4-11)15(16)10-17/h5-8,11,14-15H,2-4,9-10,16H2,1H3/t14-,15+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FIHSRQMOKUDGRX-CABCVRRESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)N2CC(C(C2)N)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)N2C[C@@H]([C@H](C2)N)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R,4S)-4-cyclopropyl-1-(4-ethoxyphenyl)sulfonylpyrrolidin-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.